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Compound of Interest

1-(2-hydroxyethyl)-1-
Compound Name:
methylguanidine

Cat. No.: B082930

For Immediate Use by Laboratory Professionals

This document provides crucial safety information and a step-by-step guide for the proper
disposal of 1-(2-hydroxyethyl)-1-methylguanidine (CAS No. 13429-32-8). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals by minimizing risks associated with the handling and disposal of this chemical.

l. Core Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for 1-(2-hydroxyethyl)-1-methylguanidine is not
readily available, data from related guanidine compounds indicate a set of hazards that must
be managed with care. Guanidine derivatives are known to be hazardous, and precautions
should be taken accordingly.

Key Hazards:

Toxicity: Guanidine compounds can be harmful if swallowed or inhaled.

Irritation: Causes skin and serious eye irritation.

Environmental Hazard: May be harmful to aquatic life.

Incompatibility: Reacts dangerously with certain chemicals.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b082930?utm_src=pdf-interest
https://www.benchchem.com/product/b082930?utm_src=pdf-body
https://www.benchchem.com/product/b082930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Critical Incompatibility Warning:

e Do NOT mix with bleach (sodium hypochlorite). This combination can produce toxic chlorine
gas.

e Do NOT mix with strong acids. This can lead to the generation of other toxic gases.

Il. Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling 1-(2-hydroxyethyl)-1-methylguanidine.

PPE Item Specification

Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles
Lab Coat Standard laboratory coat

Use in a well-ventilated area or under a fume

Respiratory Protection
hood.

lll. Spill Management

In the event of a spill, follow these procedures immediately:
o Evacuate: Clear the immediate area of all personnel.
o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

» Contain: For liquid spills, use an inert absorbent material like vermiculite or sand to contain
the substance.

o Collect: Carefully scoop the absorbed material into a clearly labeled, sealed container for
hazardous waste.

» Decontaminate: Clean the spill area with a suitable laboratory detergent and water.

o Dispose: The collected waste must be disposed of as hazardous chemical waste.
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IV. Step-by-Step Disposal Procedure

The primary method for the disposal of 1-(2-hydroxyethyl)-1-methylguanidine is through an
approved hazardous waste management service. In-lab neutralization is not recommended
without a specific, validated protocol for this compound due to the potential for hazardous
reactions.

Step 1: Waste Collection

o Collect all waste containing 1-(2-hydroxyethyl)-1-methylguanidine in a dedicated, clearly
labeled, and sealed container.

e The container must be compatible with the chemical. A high-density polyethylene (HDPE)
container is a suitable choice.

» Label the container with "Hazardous Waste," the full chemical name "1-(2-hydroxyethyl)-1-
methylguanidine,” the CAS number "13429-32-8," and the associated hazard symbols
(e.g., harmful, irritant).

Step 2: Waste Storage

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

e Ensure the storage area is away from incompatible materials, particularly bleach and strong
acids.

Step 3: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

¢ Provide the waste contractor with a full description of the waste, including the chemical name
and any known hazards.

Step 4: Documentation
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e Maintain a record of the amount of waste generated and the date of disposal, in accordance
with your institution's and local regulations.

V. Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of 1-(2-hydroxyethyl)-1-methylguanidine.

« To cite this document: BenchChem. [Essential Safety and Disposal Protocol for 1-(2-
Hydroxyethyl)-1-methylguanidine]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b082930#1-2-hydroxyethyl-1-methylguanidine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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